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Compound of Interest

Compound Name: Dibutyl carbonate

Cat. No.: B105752

Introduction

Dibutyl carbonate (DBC), also known as di-n-butyl carbonate, is an organic compound with
the chemical formula COH1803.[1][2][3][4] It is a colorless to nearly colorless liquid that finds
application in various chemical and industrial processes.[1][5] Notably, it serves as a
pharmaceutical intermediate, a solvent, and a reagent in organic synthesis.[5][6] This technical
guide provides a comprehensive overview of dibutyl carbonate, including its chemical and
physical properties, synthesis methodologies, applications in research and drug development,
and essential safety information.

Physicochemical Properties

Dibutyl carbonate is characterized by its high flash point and strong oxidation resistance.[7] A
summary of its key quantitative properties is presented in the table below for easy reference.
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Property Value Source(s)
CAS Number 542-52-9 [1][2][3][41[8]
Molecular Formula C9H1803 [1112][31[4]
Molecular Weight 174.24 g/mol [1112][3]
Appearance Clear, c.olo.rless to very pale 1]

yellow liquid
Melting Point <25°C [1][2]
Boiling Point 206.6 - 207.2 °C at 760 mmHg  [1][2][9][10]
Density 0.9251 - 0.932 g/cm3 at 20°C [1112][91[10]
Refractive Index (nD20) 1.4117 - 1.419 [1][2][9][10]
Flash Point 76 °C [2]
Vapor Pressure 0.228 mmHg at 25°C [2]
Solubility in DMSO 55 mg/mL (315.66 mM) [11]

Storage Temperature

2-8°C

[1]2]

Synthesis of Dibutyl Carbonate

Several synthetic routes to dibutyl carbonate have been developed. A common and

industrially relevant method involves the direct reaction of urea and n-butanol.[12] This process

is favored due to the low cost of urea.[12] The reaction is typically carried out in the presence of

a heterogeneous catalyst.[12] Another established laboratory-scale preparation involves the

reaction of butanol with carbon dioxide and 1-chlorobutane.[8][9]

Experimental Protocol: Synthesis of Dibutyl Carbonate from n-Butanol, Carbon Dioxide, and

1-Chlorobutane[8][9]

This protocol outlines a laboratory procedure for the synthesis of dibutyl carbonate.

Materials:

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-carbonate
https://webbook.nist.gov/cgi/inchi?ID=C542529&Units=CAL
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8114440.htm
https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-carbonate
https://webbook.nist.gov/cgi/inchi?ID=C542529&Units=CAL
https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-carbonate
https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8114440_EN.htm
https://www.chemwhat.com/dibutyl-carbonate-cas-542-52-9/
https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8114440_EN.htm
https://www.chemwhat.com/dibutyl-carbonate-cas-542-52-9/
https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8114440_EN.htm
https://www.chemwhat.com/dibutyl-carbonate-cas-542-52-9/
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://www.targetmol.com/compound/dibutyl%20carbonate
https://www.chemicalbook.com/price-india/DIBUTYL-CARBONATE.htm
https://www.lookchem.com/ProductWholeProperty_LCPL528143.htm
https://www.benchchem.com/product/b105752?utm_src=pdf-body
https://www.benchchem.com/product/b105752?utm_src=pdf-body
https://patents.google.com/patent/CN102464588A/en
https://patents.google.com/patent/CN102464588A/en
https://patents.google.com/patent/CN102464588A/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8114440.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8114440_EN.htm
https://www.benchchem.com/product/b105752?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8114440.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8114440_EN.htm
https://www.benchchem.com/product/b105752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e n-Butanol (2.22 g, 0.03 mol)

¢ N-cyclohexyl-N',N',N",N"-tetramethylguanidine (CyTMG) (6.9 g, 0.035 mol)
o Acetonitrile (30 mL)

e 1-Chlorobutane (8.33 g, 0.09 mol) in Acetonitrile (10 mL)

e Carbon Dioxide (CO2) gas

e Biphenyl (internal standard for GC analysis)

o Diethyl ether

Equipment:

160 mL Parr autoclave

e Fischer—Porter bottle

e Pressure head and gas lines
o Magnetic stirrer

e Heating mantle

e Gas chromatograph (GC)
Procedure:

e Charge the 160 mL Parr autoclave with n-butanol (2.22 g), N-cyclohexyl-N',N',N",N"-
tetramethylguanidine (6.9 g), and acetonitrile (30 mL).[8][9]

o Seal the autoclave and introduce 160 psig of CO2 while stirring at room temperature. An
exothermic reaction will cause the temperature to rise to approximately 40°C.[9]

» In a separate Fischer—Porter bottle, prepare a solution of 1-chlorobutane (8.33 g) in
acetonitrile (10 mL). Pressurize this bottle with 80 psig of CO2.[8][9]
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» After 1 hour, add the 1-chlorobutane solution to the autoclave in one portion under 80 psig of
CO2.[8][9]

 Increase the pressure in the autoclave to 160 psig with CO2 and heat the reaction mixture to
85°C for 16 hours.[8][9]

 After the reaction period, allow the mixture to cool to room temperature and then carefully
release the pressure.[8][9]

o Withdraw an aliquot of the reaction mixture and dilute it with diethyl ether.[8][9]
e Filter the mixture to remove the precipitated CyTMGH+CI-.[8][9]

o Analyze the filtrate by gas chromatography, using biphenyl as an internal standard, to
determine the yield of dibutyl carbonate. The expected yield is approximately 73%.[8][9]

Applications in Research and Drug Development

Dibutyl carbonate serves as a key building block in the synthesis of various active
pharmaceutical ingredients (APIs).[6] Its role as a pharmaceutical intermediate is a primary
driver of its market demand.[6]

o Carbonylating and Alkylating Agent: In organic synthesis, dibutyl carbonate can function as
a carbonylating or alkylating reagent.[7] It is considered a safer alternative to phosgene for
the synthesis of polycarbonates.[7]

¢ Synthesis of Carbamates: It reacts with organic amines to produce N-substituted organic
carbamates, which are precursors for the non-phosgene synthesis of organic isocyanates.[7]

o Solvent: Dibutyl carbonate is also utilized as a solvent in various applications, including for
coatings and inks, and in the production of expanded polystyrene.[5][7] Its low toxicity and
environmentally friendly characteristics make it a suitable choice in certain formulations.[5]

Logical Workflow: Synthesis of N-Substituted Carbamates

The following diagram illustrates the general reaction pathway for the synthesis of N-
substituted carbamates using dibutyl carbonate, a key step in various pharmaceutical
syntheses.
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Synthesis of N-Substituted Carbamates
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Caption: Reaction of dibutyl carbonate with an amine to yield an N-substituted carbamate and
butanol.

Safety and Handling

Dibutyl carbonate presents several hazards that require careful handling in a laboratory or
industrial setting.

Hazard Identification:

Causes skin irritation.[3][13]

May cause an allergic skin reaction.[1][3][13]

Causes serious eye damage.[1][3][13]

Harmful to aquatic life with long-lasting effects.[3]
Toxicological Data:

o Acute Oral Toxicity (Rat): LD50: 5,000 mg/kg[13]
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o Acute Dermal Toxicity (Rabbit): LD50: 2,000 mg/kg[13]
Handling and Storage:

o Wear appropriate personal protective equipment (PPE), including gloves, and eye/face
protection.[14]

o Ensure adequate ventilation and work in a well-ventilated area.[14]

o Store in a tightly closed container in a dry, well-ventilated place, away from heat and sources
of ignition.[14] Recommended storage is between 2-8°C.[1][2]

e Incompatible with strong oxidizing agents.[14]
First Aid Measures:

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[14]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, consult a physician.[14]

 Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting.[13][14]

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Consult a physician.
[13]

This guide is intended for use by trained professionals and should be supplemented with a
thorough review of the full Safety Data Sheet (SDS) before handling dibutyl carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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